Cas no 1805951-80-7 (3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805951-80-7
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4799860
• Update Time: 2025-10-30

3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C6H6F3N3/c7-2-1-12-5(6(8)9)4(11)3(2)10/h1,6H,11H2,(H2,10,12)
• InChI Key： CKWPUTGBNDFONB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 0.2
• Topological Polar Surface Area: 64.9

Additional information on 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine

Professional Introduction to 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine (CAS No. 1805951-80-7)

3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine, with the CAS number 1805951-80-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its difluoromethyl and fluoropyridine moieties, exhibits a unique structural framework that makes it a promising candidate for various pharmacological applications.

The< strong>fluorine atoms present in the molecule contribute to its high lipophilicity and metabolic stability, which are crucial properties for drug candidates. The presence of both amino groups at the 3 and 4 positions allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in enhancing drug efficacy and bioavailability. Studies have demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved pharmacological outcomes. For instance, the< strong>difluoromethyl group is known to increase metabolic stability by resisting oxidative degradation, while the< strong>fluoropyridine core provides a scaffold for selective binding to biological targets.

The compound's potential applications extend to the development of antimicrobial agents, anticancer drugs, and central nervous system (CNS) therapeutics. The< strong>Diamino functionality allows for further derivatization into biologically active molecules such as kinase inhibitors and receptor modulators. Recent research has highlighted its utility in designing small-molecule inhibitors targeting various disease pathways.

One notable area of research involves the use of 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine in the development of antiviral agents. The structural features of this compound make it an ideal candidate for interfering with viral replication mechanisms. Specifically, the< strong>fluoropyridine moiety can interact with viral proteases and polymerases, disrupting essential viral processes. This has led to several promising candidates entering preclinical trials for treating infectious diseases.

The synthesis of 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly utilized in its preparation.

In addition to its pharmacological potential, 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. The< strong>difluoromethyl group enhances electron-withdrawing capabilities, which is beneficial for tuning the electronic characteristics of materials used in semiconductors and light-emitting diodes (LEDs).

The compound's stability under various environmental conditions also makes it a valuable candidate for industrial applications. Its resistance to degradation ensures long-term viability in storage and transportation, reducing waste and improving cost-efficiency. These properties have attracted interest from researchers working on sustainable chemistry solutions.

Ethical considerations are also important when developing new chemical entities like 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine. Ensuring that synthetic pathways are environmentally friendly and that byproducts are minimized are key priorities. Green chemistry principles have been increasingly integrated into synthetic protocols to reduce hazardous waste and energy consumption.

The future prospects of 3,4-Diamino-2-(difluoromethyl)-5-fluoropyridine are vast, with ongoing research exploring new derivatives and applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, this compound is likely to play a pivotal role in shaping future therapeutic strategies.